Cas no 1549646-15-2 (3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine)

• Product Name: 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine
• CAS No: 1549646-15-2
• MF: C₁₀H₁₄FN₃
• MW: 195.236665248871
• CID: 4701802
• Update Time: 2025-07-28

3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine

• Inchi： 1S/C10H14FN3/c11-9-5-4-6-12-10(9)13-14-7-2-1-3-8-14/h4-6H,1-3,7-8H2,(H,12,13)
• InChI Key： WCAQMNQLGAWWCD-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1NN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 28.2

Additional information on 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine

Introduction to 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine (CAS No: 1549646-15-2)

3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1549646-15-2, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The presence of a fluorine atom at the 3-position of the pyridine ring and an amine group attached to a piperidine moiety contributes to its distinct chemical properties, making it a valuable scaffold for medicinal chemists.

The molecular structure of 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine consists of a pyridine core substituted with a fluorine atom, which is known to enhance metabolic stability and binding affinity. The piperidine ring, on the other hand, introduces a nitrogen-rich environment that can interact favorably with biological targets. This combination of structural features makes the compound an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated pyridines as key structural motifs in pharmaceuticals. The fluorine atom can modulate the electronic properties of the molecule, influencing its interactions with biological receptors. For instance, fluorine substitution can lead to increased lipophilicity and reduced susceptibility to metabolic degradation, thereby improving the pharmacokinetic profile of drug candidates. This has led to extensive research into fluorinated pyridines as pharmacophores in various therapeutic areas.

One of the most compelling aspects of 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine is its potential role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with high selectivity and potency, it is possible to develop treatments that modulate these pathways effectively. The structural features of 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine make it a promising candidate for designing such inhibitors.

Recent studies have highlighted the importance of fluorinated pyridines in enhancing the efficacy of kinase inhibitors. For example, research has demonstrated that compounds containing fluorine atoms exhibit improved binding affinities to target kinases compared to their non-fluorinated counterparts. This is attributed to the ability of fluorine to engage in favorable interactions with aromatic residues in the kinase active site. Additionally, the piperidine moiety can provide steric hindrance that optimizes binding orientation, further contributing to improved potency.

The synthesis of 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as transition metal catalysis have been employed to streamline these processes and improve efficiency. The synthesis route must be carefully designed to ensure that impurities are minimized, as even small amounts can significantly impact the biological activity of the final product.

In addition to its potential as a kinase inhibitor, 3-Fluoro-N-(piperidin-1-yl)pyridin-2-amine has shown promise in other therapeutic areas. For instance, it has been explored as a precursor for designing compounds that target G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a critical role in cellular communication and are implicated in numerous diseases. By modifying the structure of 3-Fluoro-N-(piperidin-1-y)pyridin -2 -amine, researchers can develop ligands that selectively bind to specific GPCRs, offering new avenues for therapeutic intervention.

The use of computational methods has been instrumental in understanding the binding interactions of 3 - Fluoro - N - ( piperidin - 1 - yl ) pyridin - 2 - amine with biological targets. Molecular docking studies have provided insights into how this compound interacts with kinases and GPCRs at an atomic level. These studies help identify key residues involved in binding and suggest modifications that can enhance potency and selectivity. Computational modeling also aids in predicting pharmacokinetic properties, such as solubility and permeability, which are critical for drug development.

Preclinical studies have been conducted to evaluate the pharmacological properties of derivatives of 3 - Fluoro - N - ( piperidin - 1 - yl ) pyridin - 2 - amine . These studies have focused on assessing toxicity profiles, pharmacokinetic behavior, and preliminary efficacy in animal models. The results from these studies have provided valuable information for optimizing drug candidates before they proceed to clinical trials. For instance, modifications based on preclinical data have led to improved safety profiles and enhanced therapeutic effects.

The future prospects for 3 - Fluoro - N - ( piperidin - 1 - yl ) pyridin - 2 - amine are promising, with ongoing research aimed at expanding its applications in drug discovery. Advances in synthetic chemistry and computational biology are expected to accelerate the development of novel derivatives with improved properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality. As our understanding of biological targets continues to grow, compounds like 3 - Fluoro - N - ( piperidin - 1 - yl ) pyridin - 2 - amine will remain at the forefront of pharmaceutical innovation.